2,7-Dimethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one

• IUPAC Name: 2,7-dimethyl-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one
• InChI: InChI=1S/C7H7N3OS/c1-4-3-6(11)10-7(8-4)12-5(2)9-10/h3H,1-2H3
• InChI Key: CCPIYFUPVOFKMV-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N2C(=N1)SC(=N2)C
• Molecular Formula: C7H7N3OS
• Molecular Weight: 181.22 g/mol

Description

2,7-Dimethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one is a chemical compound with the linear formula C7H7N3OS. It is part of a class of compounds known as 2,7-disubstituted 5H-1,3,4-thiadiazolo[3,-2-a]pyrimidin-5-ones.

Synthesis Analysis

The synthesis of 2,7-Dimethyl-5H-[1,3,4]thiadiazolo[3,2-a]pyrimidin-5-one involves the reaction of 3-amino-6-methyl-2-thiouracil with carboxylic acid or from that of thiosemicarbazide with carboxylic acid and β-keto ester in the presence of phosphorus pentaoxide and methanesulfonic acid. A green synthesis method has also been reported, using a one-pot three-component fusion reaction between chosen substrates of 1,3,4-thiadiazole-amines.

Molecular Structure Analysis

The molecular structure of this compound is represented by the SMILES string O=C1N2C (SC ©=N2)=NC ©=C1. This indicates the presence of carbon, hydrogen, nitrogen, oxygen, and sulfur atoms in the molecule.

Chemical Reactions Analysis

The compound has been used in the synthesis of novel [1,3,4]thiadiazolo[3,2-a]pyrimidines and benzo[4,5]thiazolo[3,2-a]pyrimidines. The reaction involves a one-pot three-component fusion process.

Physical And Chemical Properties Analysis

The compound is a yellow solid with a melting point of 348 °C. Its InChI representation is 1S/C7H7N3OS/c1-4-3-6 (11)10-7 (8-4)12-5 (2)9-10/h3H,1-2H3.

Safety and Hazards

Sigma-Aldrich, a supplier of the compound, states that it sells the product “as-is” and makes no representation or warranty with respect to the product. Therefore, users must assume responsibility to confirm product identity and/or purity.

Future Directions

The compound and its derivatives have shown promising results in the field of biofilm disruption. Future research could focus on further exploring its anti-biofilm properties and potential applications in treating biofilm-associated infections.